1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-a-D-glucopyranose

Core Science & Biosynthesis

An In-depth Technical Guide to Tetra-O-acetyl-6-azido-6-deoxy-glucopyranose: Synthesis, Spectroscopic Characterization, and Structural Insights

Foreword

For the researcher in drug development and chemical biology, precision is paramount. The ability to synthesize and rigorously characterize molecular tools dictates the pace and quality of discovery. Tetra-O-acetyl-6-azido-6-deoxy-glucopyranose stands as a pivotal building block, a versatile precursor for the synthesis of complex carbohydrate-based therapeutics, probes, and biomaterials. The presence of the azido group at the C6 position provides a chemical handle for bioorthogonal "click" chemistry, while the acetyl protecting groups offer solubility in a wide range of organic solvents, facilitating synthetic manipulations.

This technical guide moves beyond a mere recitation of facts. It is designed to provide a deep, practical understanding of this molecule, grounded in the principles of synthetic organic chemistry and structural biology. We will explore not only the "what" but the "why" – the rationale behind synthetic strategies and the interpretation of analytical data. While a definitive, publicly available crystal structure for the title compound remains to be elucidated, this guide will provide a robust framework for its synthesis, characterization, and predicted three-dimensional conformation based on extensive data from closely related structures.

Synthesis of Tetra-O-acetyl-6-azido-6-deoxy-glucopyranose: A Two-Step Approach

The most logical and efficient synthetic route to tetra-O-acetyl-6-azido-6-deoxy-glucopyranose begins with a commercially available, partially protected glucose derivative, 1,2,3,4-tetra-O-acetyl-β-D-glucopyranose. The strategy hinges on the selective functionalization of the primary hydroxyl group at the C6 position. This is achieved through a two-step process: activation of the C6 hydroxyl group via tosylation, followed by nucleophilic displacement with an azide source.

Rationale for the Synthetic Pathway

The choice of 1,2,3,4-tetra-O-acetyl-β-D-glucopyranose as the starting material is strategic. The acetyl groups protect the secondary hydroxyls at C2, C3, and C4 from undesired side reactions, leaving the primary hydroxyl at C6 as the sole site for reaction. The tosylation of this primary alcohol is a well-established and high-yielding reaction that converts the hydroxyl into a good leaving group (tosylate). The subsequent SN2 reaction with sodium azide proceeds with high efficiency to introduce the desired azido functionality.

Experimental Protocol

Step 1: Synthesis of 1,2,3,4-Tetra-O-acetyl-6-O-tosyl-β-D-glucopyranose

This procedure is adapted from established methods for the tosylation of primary alcohols in carbohydrates.

• Materials:

  • 1,2,3,4-Tetra-O-acetyl-β-D-glucopyranose (1.0 eq)

  • Anhydrous pyridine

  • p-Toluenesulfonyl chloride (1.5 eq)

  • Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

• Procedure:

  • Dissolve 1,2,3,4-tetra-O-acetyl-β-D-glucopyranose in anhydrous pyridine under an inert atmosphere (e.g., nitrogen or argon) and cool the solution to 0 °C in an ice bath.

  • Slowly add p-toluenesulfonyl chloride portion-wise, maintaining the temperature at 0 °C.

  • Allow the reaction to stir at 0 °C for 30 minutes and then let it warm to room temperature and stir overnight.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the starting material is consumed, dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield 1,2,3,4-tetra-O-acetyl-6-O-tosyl-β-D-glucopyranose as a white solid.

Step 2: Synthesis of 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-β-D-glucopyranose

• Materials:

  • 1,2,3,4-Tetra-O-acetyl-6-O-tosyl-β-D-glucopyranose (1.0 eq)

  • Sodium azide (NaN₃) (3.0 eq)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

• Procedure:

  • Dissolve the tosylated glucose derivative in anhydrous DMF under an inert atmosphere.

  • Add sodium azide to the solution and heat the reaction mixture to 80-90 °C.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer several times with water to remove DMF and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford tetra-O-acetyl-6-azido-6-deoxy-glucopyranose.

Synthesis Workflow

Caption: A two-step synthesis of the target molecule.

Physical and Spectroscopic Properties

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. The following properties are expected for tetra-O-acetyl-6-azido-6-deoxy-glucopyranose.

Physical Properties

Property	Expected Value
Molecular Formula	C₁₄H₁₉N₃O₉
Molecular Weight	373.32 g/mol
Appearance	White crystalline solid or colorless oil
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate; Insoluble in water

Note: The melting point and optical rotation are highly dependent on the anomeric configuration (α or β) and purity. For the related 1,2,3,4-tetra-O-acetyl-β-D-glucopyranose, the melting point is reported as 126-128 °C and the optical rotation as [α]20/D +11° (c = 6 in chloroform)[1].

Spectroscopic Data

Infrared (IR) Spectroscopy: The most characteristic feature in the IR spectrum is the strong, sharp absorption band corresponding to the azide (N₃) asymmetric stretching vibration, which is expected to appear around 2100 cm⁻¹ [2]. The spectrum will also exhibit strong C=O stretching bands for the acetate groups around 1740-1750 cm⁻¹ and C-O stretching bands in the fingerprint region (1000-1250 cm⁻¹).

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy (Expected, in CDCl₃): The proton NMR spectrum will show distinct signals for the pyranose ring protons and the acetate methyl protons.

• Anomeric Proton (H1): The chemical shift and coupling constant of this proton are diagnostic of the anomeric configuration. For the β-anomer , a doublet is expected around 5.7-5.8 ppm with a large coupling constant (J₁,₂ ≈ 8-9 Hz). For the α-anomer , the doublet would be further downfield, around 6.3 ppm , with a smaller coupling constant (J₁,₂ ≈ 3-4 Hz)[3].

• Ring Protons (H2, H3, H4, H5): These will appear as a complex series of multiplets between 3.8 and 5.5 ppm .

• C6 Protons (H6a, H6b): The introduction of the electron-withdrawing azide group will shift these protons upfield relative to the tosylated precursor, likely in the range of 3.3-3.6 ppm . They will appear as two separate signals due to their diastereotopic nature, each showing coupling to H5 and geminal coupling to each other.

• Acetate Protons: Four sharp singlets, each integrating to 3H, are expected in the region of 1.9-2.2 ppm .

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy (Expected, in CDCl₃):

• Carbonyl Carbons (C=O): Four signals are expected in the downfield region, around 169-171 ppm .

• Anomeric Carbon (C1): The chemical shift is highly dependent on the anomeric configuration. For the β-anomer , the signal is expected around 91-93 ppm , while for the α-anomer , it would be slightly upfield at approximately 89-90 ppm [3].

• Ring Carbons (C2, C3, C4, C5): These will resonate between 68 and 73 ppm .

• C6 Carbon: The direct attachment of the azide group will cause a significant upfield shift of the C6 signal to around 50-52 ppm .

• Acetate Methyl Carbons: Four signals are expected in the upfield region, around 20-21 ppm .

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) using a soft ionization technique like electrospray ionization (ESI) is expected to show the sodium adduct [M+Na]⁺ at an m/z corresponding to the exact mass of C₁₄H₁₉N₃O₉Na⁺.

Structural Insights: The Glucopyranose Conformation

While a specific crystal structure for tetra-O-acetyl-6-azido-6-deoxy-glucopyranose is not available in the Cambridge Crystallographic Data Centre (CCDC), we can confidently predict its three-dimensional structure based on fundamental principles of stereochemistry and a wealth of data from similar crystallized molecules.

The glucopyranose ring is known to adopt a stable ⁴C₁ chair conformation . In this conformation, the bulky substituents preferentially occupy the equatorial positions to minimize steric strain. For the β-anomer, all four acetate groups and the C6-CH₂N₃ group would reside in equatorial positions, leading to a thermodynamically stable molecule.

The crystal structure of the closely related 2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl azide (where the azide is at the anomeric C1 position) has been determined[4]. This structure confirms the ⁴C₁ chair conformation and the equatorial disposition of all non-hydrogen substituents. It is reasonable to infer that the title compound will adopt a very similar ring conformation.

Predicted Molecular Conformation

Caption: Predicted ⁴C₁ chair conformation of the β-anomer.

Applications in Research and Development

Tetra-O-acetyl-6-azido-6-deoxy-glucopyranose is a valuable intermediate for a variety of applications:

• Drug Discovery: As a precursor for the synthesis of modified glucose-based drugs, which can target glucose transporters or act as metabolic inhibitors.

• Bioconjugation: The azide group allows for the attachment of this sugar moiety to proteins, lipids, or other biomolecules via "click" chemistry, enabling the study of carbohydrate-protein interactions.

• Glycomaterials: Polymerization or surface functionalization with this molecule can lead to the development of biocompatible materials for tissue engineering and drug delivery.

Conclusion

This guide provides a comprehensive overview of the synthesis, characterization, and structural features of tetra-O-acetyl-6-azido-6-deoxy-glucopyranose. While the absence of a published crystal structure necessitates a predictive approach to its three-dimensional conformation, the well-established principles of carbohydrate chemistry and the wealth of data from related compounds allow for a high degree of confidence in the proposed structural model. The detailed synthetic and spectroscopic information presented herein should serve as a valuable resource for researchers utilizing this important building block in their scientific endeavors.

References

• PubChem. 1,2,3,4-Tetra-O-acetyl-6-O-tosyl-b-D-glucopyranose. Available from: [Link]

• AA Blocks. 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-a-D-glucopyranose. Available from: [Link]

• Royal Society of Chemistry. Electronic Supporting Information. Available from: [Link]

• Potter, G. T., Jayson, G. C., Gardiner, J. M., et al. (2017). Synthesis of 1, 3, 4, 6-Tetra-O-acetyl- 2-azido-2-deoxy-α, Β-D-glucopyranose Using the Diazo-Transfer Reagent Imidazole-1-sulfonyl Azide Hydrogen Sulfate. Carbohydrate Chemistry: Proven Synthetic Methods, 4, 151-156. Available from: [Link]

• Royal Society of Chemistry. Supporting Information. Available from: [Link]

• Sá, M. M., & Pilli, R. A. (2018). Synthesis of 1,3,4,6-Tetra-O-acetyl-α-D-glucopyranose Revisited. ResearchGate. Available from: [Link]

• Repp, D., et al. (2024). 2D-IR spectroscopy of azide-labeled carbohydrates in H2O. ChemRxiv. Available from: [Link]

• Roslund, M. U., et al. (2008). Complete assignments of the (1)H and (13)C chemical shifts and J(H,H) coupling constants in NMR spectra of D-glucopyranose and all D-glucopyranosyl-D-glucopyranosides. Carbohydrate Research, 343(1), 101-112. Available from: [Link]

• Potter, G. T., et al. (2018). Chapter 18: Synthesis of 1,3,4,6-Tetra-O-acetyl-2-azido-2-deoxy-α,β-d- glucopyranose Using the Diazo-Transfer Reagent Imidazole-1- sulfonyl Azide Hydrogen Sulfate. Journal of Carbohydrate Chemistry, 37(2-3), 151-156. Available from: [Link]

• Organic Syntheses. Preparation of Methyl 1,2,3,4-tetra-O-acetyl-β-D- glucopyranuronate. Available from: [Link]

• V Pavliak, P Kovác. (1991). A short synthesis of 1,3,4,6-tetra-O-acetyl-2-azido-2-deoxy-beta-D- glucopyranose and the corresponding alpha-glucosyl chloride from D-mannose. Carbohydrate Research, 210, 333-7. Available from: [Link]

• Tipson, R. S. (1957). Infrared spectroscopy of carbohydrates: a review of the literature. NIST Technical Series Publications. Available from: [Link]

• Liu, J., & Huang, X. (2010). A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study. Molecules, 15(1), 337-350. Available from: [Link]

• PubChem. 2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl azide. Available from: [Link]

• Argay, G., Kálmán, A., Pintér, I., & Zsoldos-Mády, V. (1997). Crystal structure of 3,4,5,6-tetra-0-acetyl-2-azido-2-deoxy-D-glucose N,N'-diphenylformazan, C26H29N7O8. Zeitschrift für Kristallographie - New Crystal Structures, 212(1), 189-190. Available from: [Link]

• PubChem. 1,3,4,6-Tetra-O-acetyl-2-azido-2-deoxy-D-glucopyranose. Available from: [Link]

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• 1. 1,2,3,4-Tetra-O-acetyl-b- D -glucopyranose 98 13100-46-4 [sigmaaldrich.com]
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• 4. 2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl azide | C14H19N3O9 | CID 2725013 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis Pathway for 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-α-D-glucopyranose: A Technical Guide

Executive Summary & Strategic Rationale

The synthesis of 6-azido-6-deoxy sugar derivatives is a cornerstone technique in modern carbohydrate chemistry, bioconjugation, and targeted drug delivery. Specifically, 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-α-D-glucopyranose serves as a highly versatile building block for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry. By functionalizing the C-6 position—which crystallographic studies of transporters like GLUT1 have shown to be the least critical for receptor binding—researchers can attach pharmacophores without abolishing the sugar's natural targeting affinity .

This guide details a robust, high-yield, five-step synthetic pathway. As a Senior Application Scientist, the focus here is not merely on the sequential steps, but on the mechanistic causality dictating reagent selection, regiocontrol, and purification strategies.

Retrosynthetic Analysis & Pathway Selection

A common pitfall in synthesizing C-6 modified pyranoses is attempting direct regioselective activation. While one might theoretically react D-glucose directly with p-toluenesulfonyl chloride (TsCl) to tosylate the primary C-6 hydroxyl, empirical evidence demonstrates this yields a complex, intractable mixture of multi-tosylated products .

To ensure absolute regiochemical fidelity, a protection-deprotection strategy is mandatory:

• Regioselective Protection: Exploit the steric bulk of the triphenylmethyl (trityl) group to selectively mask the primary C-6 hydroxyl.

• Global Protection: Peracetylate the remaining secondary hydroxyls (C-1, C-2, C-3, C-4).

• Selective Deprotection: Cleave the acid-labile trityl ether, liberating only the C-6 hydroxyl.

• Activation: Convert the C-6 hydroxyl into a highly reactive tosylate leaving group.

• Nucleophilic Substitution: Execute an SN2 displacement with an azide anion.

Process Workflow Diagram

Five-step synthetic workflow for 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-α-D-glucopyranose.

Step-by-Step Experimental Methodologies

Step 1: Synthesis of 6-O-Trityl-D-glucose

• Rationale: Triphenylmethyl chloride (TrCl) is exceptionally bulky. In a pyridine solvent system, it selectively reacts with the unhindered primary hydroxyl at C-6, leaving the secondary hydroxyls untouched.

• Protocol: Dissolve D-glucose (1.0 eq) in anhydrous pyridine. Add TrCl (1.1 eq) in portions at 0 °C. Warm to room temperature and stir for 16 hours.

• Validation: Monitor by TLC (Dichloromethane/Methanol 9:1). Quench the reaction with ice water to precipitate the intermediate product.

Step 2: Synthesis of 1,2,3,4-Tetra-O-acetyl-6-O-trityl-D-glucopyranose

• Rationale: Acetic anhydride (Ac2O) in pyridine completely acetylates the remaining hydroxyls. Pyridine acts as both the solvent and a base to scavenge the acetic acid byproduct, preventing premature detritylation.

• Protocol: To the crude 6-O-trityl-D-glucose in pyridine, add Ac2O (6.0 eq) and a catalytic amount of DMAP. Stir at room temperature for 12 hours. Extract with ethyl acetate, wash sequentially with 1M HCl (to remove pyridine), saturated NaHCO3, and brine. Dry over MgSO4 and concentrate in vacuo.

Step 3: Synthesis of 1,2,3,4-Tetra-O-acetyl-D-glucopyranose

• Rationale: The trityl ether is highly sensitive to acidic conditions, whereas the acetate esters are relatively stable. Using 33% HBr in acetic acid selectively removes the trityl group without hydrolyzing the core structure .

• Protocol: Dissolve the peracetylated trityl compound in glacial acetic acid. Dropwise add 33% HBr in acetic acid at 0 °C. Stir for 1-2 hours until TLC indicates complete consumption of the starting material. Pour into ice water, extract with chloroform, wash with NaHCO3 until neutral, dry, and concentrate. Purify via silica gel chromatography.

Step 4: Synthesis of 1,2,3,4-Tetra-O-acetyl-6-O-p-tolylsulfonyl-D-glucopyranose

• Rationale: The liberated C-6 hydroxyl is a poor leaving group. Reacting it with TsCl converts it into a tosylate, an excellent leaving group primed for nucleophilic attack.

• Protocol: Dissolve 1,2,3,4-tetra-O-acetyl-D-glucopyranose (1.0 eq) in anhydrous pyridine. Add TsCl (1.5 eq) at 0 °C. Stir at room temperature for 12 hours. Quench with ice water, extract with dichloromethane, wash with 1M HCl and brine, dry, and concentrate.

Step 5: Synthesis of 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-α-D-glucopyranose

• Rationale: Sodium azide is a potent nucleophile. N,N-Dimethylformamide (DMF) is chosen as a polar aprotic solvent because it heavily solvates the sodium cation, leaving the azide anion "naked" and highly reactive, facilitating a clean SN2 inversion at C-6 , .

• Protocol: Dissolve the tosylated intermediate (1.0 eq) in dry DMF. Add Sodium Azide (NaN3) (10.0 eq). Stir at 50 °C for 4 hours, then at room temperature for 16 hours .

• Safety Note: NaN3 is highly toxic and can form explosive hydrazoic acid if exposed to strong acids. Ensure the reaction mixture is strictly non-acidic.

• Workup: Pour the mixture into icy water. Extract with diethyl ether (4 × 50 mL). Wash the organic extracts with water to remove residual DMF, dry over calcium chloride, and evaporate to dryness to yield the final product as a needle-like solid (yield ~39% over final steps) .

Quantitative Data & Analytical Validation

To ensure the integrity of the synthesized compound, rigorous analytical validation is required. The SN2 displacement at C-6 causes a characteristic upfield shift in the 13C NMR spectrum for the C-6 carbon (from ~68 ppm in the precursor to 50.8 ppm in the azido product) due to the shielding effect of the azide group . Furthermore, the anomeric proton (H-1) coupling constant (J = 3.7 Hz) definitively confirms the α-anomeric configuration.

Table 1: Analytical and Spectroscopic Validation Data

Parameter	Value / Characteristic	Analytical Significance
Physical State	Needle solid	Indicates high purity post-crystallization.
Melting Point	146.2 °C	Benchmark for thermal purity assessment.
Mass Spectrometry (MS-ESI)	[M + Na]⁺ = 396.1 m/z	Confirms exact molecular weight (C14H19N3O9 = 373.32 g/mol ).
¹H NMR (600 MHz, CDCl₃)	δ 6.33 (d, J = 3.7 Hz, 1H, H-1)	J = 3.7 Hz confirms the α-anomer configuration.
δ 3.38 (dd, J = 13.5, 2.7 Hz, 1H, H-6a)δ 3.28 (dd, J = 13.5, 5.5 Hz, 1H, H-6b)	Diastereotopic protons at C-6 adjacent to the azide group.
δ 2.17, 2.03, 2.01, 2.00 (s, 3H each)	Confirms the presence of four intact acetyl protecting groups.
¹³C NMR (150 MHz, CDCl₃)	δ 170.3, 169.7, 169.5, 168.8	Carbonyl carbons of the four acetate groups.
δ 88.9	Anomeric carbon (C-1).
δ 50.8	C-6 carbon. The upfield shift is the definitive marker of successful azide substitution.

(Data adapted from Yang et al., 2014 )

References

• Kozik, V., et al. (2021). "Glycoconjugation of Quinoline Derivatives Using the C-6 Position in Sugars as a Strategy for Improving the Selectivity and Cytotoxicity of Functionalized Compounds." Molecules, 26(15), 4642.[Link]

• Yang, Y., et al. (2014). "Glucose Positions Affect the Phloem Mobility of Glucose–Fipronil Conjugates." Journal of Agricultural and Food Chemistry, 62(25), 5809–5816.[Link]

Protocols & Analytical Methods

Application Notes and Protocols: Regioselective Functionalization of Glucose to Yield 6-Azido-6-Deoxy Derivatives

Introduction

The selective modification of carbohydrates is a cornerstone of modern chemical biology and drug development. Among the myriad of functionalized monosaccharides, 6-azido-6-deoxyglucose stands out as a versatile building block. The azide group, a compact and stable functional handle, enables the facile attachment of various molecules through bioorthogonal "click" chemistry, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).[1] This allows for the construction of complex glycoconjugates, probes for studying biological processes, and novel therapeutic agents.[1][2][3]

The primary challenge in synthesizing 6-azido-6-deoxyglucose lies in the regioselective functionalization of the C-6 primary hydroxyl group in the presence of four other secondary hydroxyl groups of similar reactivity.[4][5] This guide provides a comprehensive overview of the chemical principles and detailed protocols for the efficient and regioselective synthesis of 6-azido-6-deoxyglucose derivatives, tailored for researchers, scientists, and drug development professionals.

Principle of Regioselectivity at the C-6 Position

The regioselective functionalization of glucose at the C-6 position is primarily achieved by exploiting the enhanced reactivity of the primary hydroxyl group compared to the secondary hydroxyls at C-2, C-3, and C-4.[6][7] This difference in reactivity is attributed to several factors:

• Steric Accessibility: The primary hydroxyl group at C-6 is sterically less hindered than the secondary hydroxyl groups, making it more accessible to bulky reagents.[6][7]

• Electronic Effects: While all hydroxyl groups are nucleophilic, the primary alcohol is generally more reactive towards electrophiles under neutral or acidic conditions.[8]

A common and effective strategy involves a two-step process:

• Activation of the C-6 Hydroxyl Group: The C-6 hydroxyl is selectively converted into a good leaving group. This is typically achieved by reaction with a sulfonyl chloride, such as p-toluenesulfonyl chloride (TsCl), to form a tosylate ester.[9][10] The bulky nature of the tosyl group favors reaction at the sterically accessible primary C-6 position.[11]

• Nucleophilic Substitution: The resulting 6-O-tosyl-glucose then undergoes a nucleophilic substitution reaction (typically SN2) with an azide source, such as sodium azide (NaN₃), to displace the tosylate and introduce the azide functionality at the C-6 position.[9][12]

This approach provides a reliable and high-yielding route to 6-azido-6-deoxyglucose.

Experimental Workflow and Chemical Pathway

The overall strategy for the synthesis of 6-azido-6-deoxyglucose is depicted below. The process begins with the regioselective tosylation of D-glucose, followed by nucleophilic displacement with azide. For applications requiring cell permeability, the product can be subsequently per-O-acetylated.[2][3]

Caption: Overall synthetic workflow for 6-azido-6-deoxyglucose derivatives.

Detailed Experimental Protocols

Protocol 1: Synthesis of 6-O-Tosyl-D-glucose

This protocol details the regioselective tosylation of the primary hydroxyl group of D-glucose.

Materials:

• Anhydrous D-glucose

• p-Toluenesulfonyl chloride (TsCl)

• Anhydrous Pyridine

• Dichloromethane (DCM), anhydrous

• Ice bath

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve anhydrous D-glucose (1.0 equivalent) in anhydrous pyridine (10 volumes).

• Cool the solution to 0°C in an ice bath with continuous stirring.

• Slowly add p-toluenesulfonyl chloride (1.1 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0°C.

• Allow the reaction to stir at 0°C for 4-6 hours, and then let it warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction by slowly adding cold deionized water.

• Extract the aqueous mixture with dichloromethane (3 x volumes).

• Combine the organic layers and wash successively with 1M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 6-O-tosyl-D-glucose.

• The crude product can be purified by recrystallization from ethanol/water or by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous solvents and reagents is crucial to prevent the hydrolysis of the reactive p-toluenesulfonyl chloride.

• Pyridine as Solvent and Base: Pyridine serves as both a solvent to dissolve the reactants and as a base to neutralize the hydrochloric acid (HCl) byproduct of the reaction, driving the equilibrium towards product formation.[9]

• Low Temperature Addition: The portion-wise addition of TsCl at 0°C helps to control the exothermic reaction and enhances the selectivity for the primary hydroxyl group.

Protocol 2: Synthesis of 6-Azido-6-deoxy-D-glucose

This protocol describes the nucleophilic displacement of the tosylate group with azide.

Materials:

• 6-O-Tosyl-D-glucose

• Sodium azide (NaN₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 6-O-tosyl-D-glucose (1.0 equivalent) in anhydrous DMF in a round-bottom flask.

• Add sodium azide (1.5 - 2.0 equivalents) to the solution.

• Heat the reaction mixture to 80°C and stir for 6-12 hours.

• Monitor the reaction progress by TLC. The product, being more polar, will have a lower Rf value than the starting material.

• After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice water.

• Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting 6-azido-6-deoxy-D-glucose by column chromatography on silica gel.

Causality Behind Experimental Choices:

• DMF as Solvent: DMF is a polar aprotic solvent that effectively dissolves both the tosylated sugar and the sodium azide, facilitating the SN2 reaction.

• Excess Sodium Azide: Using an excess of sodium azide ensures that the reaction goes to completion by Le Chatelier's principle.

• Elevated Temperature: Heating the reaction provides the necessary activation energy for the nucleophilic substitution to occur at a reasonable rate.[13]

Data Presentation: Characterization of 6-Azido-6-deoxyglucose

The successful synthesis of 6-azido-6-deoxyglucose and its derivatives can be confirmed by various analytical techniques. Below is a summary of expected characterization data.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected ¹³C NMR Chemical Shifts (δ, ppm)
6-O-Tosyl-D-glucose	C₁₃H₁₈O₈S	334.34	C-6: ~68-70 ppm; Aromatic C: ~128-145 ppm; CH₃: ~21.5 ppm[14]
6-Azido-6-deoxy-D-glucose	C₆H₁₁N₃O₅	205.17	C-6: ~51-52 ppm[15]
1,2,3,4-tetra-O-acetyl-6-azido-6-deoxy-D-glucose	C₁₄H₁₉N₃O₉	373.32	C-6: ~50-51 ppm; Acetyl C=O: ~169-171 ppm; Acetyl CH₃: ~20-21 ppm[16]

Applications in Research and Drug Development

The 6-azido-6-deoxyglucose scaffold is a powerful tool in various scientific disciplines:

• Metabolic Labeling: Per-O-acetylated 6-azido-6-deoxyglucose (Ac₄6AzGlc) is cell-permeable and can be metabolized by cells, allowing for the labeling and identification of glycoproteins.[2][3][17]

• Glycoconjugate Synthesis: The azide group serves as a handle for "click" chemistry, enabling the conjugation of glucose to a wide range of molecules, including fluorescent dyes, biotin, and active pharmaceutical ingredients (APIs).[1] This is particularly relevant in the development of targeted drug delivery systems, as many cancer cells overexpress glucose transporters (GLUTs).[1]

• Probing Enzyme Activity: Azido-sugars can be used to study the substrate specificity of glycosyltransferases and other carbohydrate-processing enzymes.[3]

Troubleshooting

Problem	Possible Cause	Solution
Low yield in tosylation	Incomplete reaction or hydrolysis of TsCl.	Ensure anhydrous conditions. Allow the reaction to proceed for a longer duration.
Multiple spots on TLC after tosylation	Non-selective reaction with secondary hydroxyls.	Maintain low temperature during TsCl addition. Consider using a bulkier protecting group strategy if higher selectivity is needed.
Incomplete azidation reaction	Insufficient heating or deactivation of NaN₃.	Ensure the reaction temperature is maintained. Use freshly opened or properly stored sodium azide.
Difficulty in purification	Co-elution of product and starting material.	Optimize the solvent system for column chromatography. Consider derivatization to improve separation.

Conclusion

The regioselective synthesis of 6-azido-6-deoxyglucose is a robust and reproducible process that provides access to a key building block for chemical biology and drug discovery. By understanding the principles of reactivity and carefully controlling the reaction conditions, researchers can efficiently produce this valuable compound for a wide range of applications. The protocols and insights provided in this guide are intended to empower scientists to successfully incorporate 6-azido-6-deoxyglucose into their research endeavors.

References

• Lee, D., & Taylor, M. S. (2012).
• Taylor, M. S. (2016). Catalyst-Controlled, Regioselective Reactions of Carbohydrate Derivatives. Topics in Current Chemistry, 372, 125–155.
• van der Vorm, S., et al. (2015). Regioselective modification of unprotected glycosides.
• BenchChem. (2025). A Technical Guide to 6-O-(Triphenylmethyl)
• Hanover, J. A., & Bond, M. R. (2015). The Metabolic Chemical Reporter 6-Azido-6-deoxy-glucose Further Reveals the Substrate Promiscuity of O-GlcNAc Transferase and Catalyzes the Discovery of Intracellular Protein Modification by O-Glucose. Journal of the American Chemical Society, 140(23), 7092–7100.
• Domínguez-García, V., et al. (2022). Glycoconjugation of Quinoline Derivatives Using the C-6 Position in Sugars as a Strategy for Improving the Selectivity and Cytotoxicity of Functionalized Compounds. Molecules, 27(20), 6943.
• BenchChem. (2025). Application Notes and Protocols: Nucleophilic Substitution Reactions Using Tosyl Groups. BenchChem.
• Bodnár, B., et al. (2017).
• Zhu, Y., et al. (2024). Chemical Synthesis of 6-Azido-6-Deoxy Derivatives of Phosphatidylinositol Containing Different Fatty Acid Chains. Molecules, 29(21), 4981.
• PubChem. (2021). 6-O-Tosyl-D-glucose.
• Westin, J. (n.d.). Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols. Jack Westin.
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• SpectraBase. (n.d.). METHYL-6-DEOXY-6-AZIDO-2,3,4-TRI-O-ACETYL-ALPHA-D-MANNOPYRANOSIDE. Wiley.
• ResearchGate. (2021). ¹³C NMR spectra of a 6-azido-6-deoxy-curdlan (6-N3Curdlan) and b 6-amino-6-deoxy curdlan (6-NH2Curdlan).
• ResearchGate. (n.d.). Reaction scheme for the synthesis of 6-deoxy-6-azido cellulose and subsequent copper(I)-catalyzed Huisgen reaction.
• van der Vorm, S., et al. (2016). Protective group strategies in carbohydrate and peptide chemistry.
• Bennett, C. S. (2017). Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. Beilstein Journal of Organic Chemistry, 13, 2498–2520.
• Zhu, Y., et al. (2020).
• Demchenko, A. V. (2008). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. Current Organic Chemistry, 12(15), 1256-1279.
• Woo, C. M. (2018). The Metabolic Chemical Reporter 6-Azido-6-deoxy-glucose Further Reveals the Substrate Promiscuity of O-GlcNAc Transferase and Catalyzes the Discovery of Intracellular Protein Modification by O-Glucose.
• Master Organic Chemistry. (2018). Key Reactions Of Sugars: Glycosylation and Protection. Master Organic Chemistry.
• Paritala, H., et al. (2020). One-pot construction of carbohydrate scaffolds mediated by metal catalysts. RSC Advances, 10(54), 32512–32536.
• Gening, M. L., et al. (2010). Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies.
• Boltje, T. J., et al. (2018). “One-Pot” Protection, Glycosylation, and Protection–Glycosylation Strategies of Carbohydrates. Chemical Reviews, 118(17), 8036–8095.
• Matsumura, S., & Achiha, H. (2001). Substituent Effects of the C6-Position on Ring-Opening Polymerization of Glucose Ortho Esters: Synthesis of Stereoregular 6-Deoxy-(1→4)-β-d-glucopyranan. Macromolecules, 34(8), 2449–2455.
• Gouin, S. G., & Kovensky, J. (2013).
• Barry, C. St., et al. (2018). Synthesis of O-1–O-6 Substituted Positional Isomers of d-Glucose–Thioether Ligands and Their Ruthenium Polypyridyl Conjugates. The Journal of Organic Chemistry, 83(20), 12551–12564.
• ResearchGate. (2015). 6‐Azido‐6‐deoxy‐l‐idose as a Hetero‐Bifunctional Spacer for the Synthesis of Azido‐Containing Chemical Probes.
• ResearchGate. (2018). Synthesis and Transformation of Glycosyl Azides.
• RWTH Publications. (2023). Process Development for the Enzymatic Gram‐Scale Production of the Unnatural Nucleotide Sugar UDP‐6‐Azido‐GalNAc. RWTH Aachen University.
• Kuberan, B., et al. (2017). Studies of Catalyst-Controlled Regioselective Acetalization and Its Application to Single-Pot Synthesis of Differentially Protected Saccharides. The Journal of Organic Chemistry, 82(1), 246–262.
• PubMed. (2018). The Metabolic Chemical Reporter 6-Azido-6-deoxy-glucose Further Reveals the Substrate Promiscuity of O-GlcNAc Transferase and Catalyzes the Discovery of Intracellular Protein Modification by O-Glucose.
• ResearchGate. (2024). Chemical Synthesis of 6-Azido-6-Deoxy Derivatives of Phosphatidylinositol Containing Different Fatty Acid Chains.
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Technical Notes & Optimization

How to prevent degradation of azido sugars during Zemplén deacetylation

Technical Support Center: Troubleshooting Azido Sugar Degradation During Zemplén Deacetylation

Introduction As a Senior Application Scientist, I frequently encounter researchers struggling with the deprotection of azido-functionalized carbohydrates. While Zemplén deacetylation (catalytic sodium methoxide in methanol) is the gold standard for removing O-acetyl groups[1], the strongly basic conditions can wreak havoc on azido sugars. The electron-withdrawing nature of the azide group fundamentally alters the local pKa of adjacent protons, making the sugar highly susceptible to base-catalyzed degradation. This guide dissects the mechanistic causes of these failures and provides field-proven, self-validating protocols to ensure high-fidelity deprotection.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Why do my 2-azido-2-deoxy sugars epimerize or degrade into complex mixtures during deacetylation? Mechanistic Causality: The azide group (-N₃) is highly electronegative. When positioned at C-2, it significantly increases the acidity of the C-2 proton. Under standard Zemplén conditions (pH > 10.5), the methoxide ion abstracts this proton, forming a transient enolate intermediate. Reprotonation can occur from either face of the ring, leading to epimerization (e.g., conversion of a gluco-configured sugar to a manno-configured sugar). Furthermore, if a good leaving group is present at C-3, the enolate can undergo β-elimination to form an oxyglycal. Solution: You must lower the kinetic basicity of the system. Switching from NaOMe to a milder organic base like Triethylamine (TEA) in methanol suppresses enolization while still allowing transesterification to proceed[2].

FAQ 2: I am trying to deacetylate a 4-azido sialic acid derivative, but I get zero yield and a dark mixture. What is happening? Mechanistic Causality: You are observing a classic "peeling" reaction. Sialic acids and other sugars with unprotected anomeric centers (hemiacetals) are inherently sensitive to alkaline degradation. Evidence suggests that alkaline degradation occurs rapidly when the azide group is proximal to an unprotected anomeric center, facilitating a destructive peeling reaction where the sugar ring opens and degrades into hydroxy acid byproducts[3]. Solution: Never subject a hemiacetal azido sugar to Zemplén conditions if the azide is proximal to the anomeric center. You must protect the anomeric position (e.g., as a thioglycoside) before attempting deacetylation[3]. Once the anomeric center is locked, the peeling mechanism is blocked.

FAQ 3: My 1-O-acetyl-2-azido sugar is converting into a methyl glycoside instead of a free hemiacetal. How do I fix this? Mechanistic Causality: In Zemplén deacetylation, methoxide acts as a nucleophile. The 1-O-acetyl group is an excellent leaving group. Because the anomeric carbon is highly electrophilic, methanol/methoxide directly attacks the anomeric center, displacing the acetate and forming a methyl glycoside instead of the desired free sugar. Solution: If your goal is to isolate the hemiacetal, do not use methanol as the solvent. Instead, selectively hydrolyze the anomeric acetate using hydrazine acetate or benzylamine in THF before globally deacetylating the remaining positions.

Mandatory Visualizations: Degradation Mechanisms & Protection Strategies

Base-catalyzed epimerization and elimination pathways of 2-azido sugars.

Anomeric protection strategy to prevent peeling reactions in 4-azido sugars.

Data Presentation: Comparison of Deacetylation Conditions

To ensure reproducibility, consult the following quantitative summary of deacetylation conditions tailored for azido sugars.

Deacetylation Reagent	Typical pH	Reaction Time	Risk of Azido Epimerization	Risk of Peeling (Hemiacetals)	Recommended Application
NaOMe / MeOH (Standard)	10.5 - 11.5	1 - 4 h	High	Very High	Stable, fully protected anomeric centers only.
NaOMe / MeOH (Controlled)	8.5 - 9.0	4 - 12 h	Moderate	High	2-azido sugars with stable anomeric groups[3].
Et₃N / MeOH / H₂O	7.5 - 8.5	12 - 24 h	Low	Moderate	Highly sensitive 2-azido or 4-azido sugars[2].
K₂CO₃ / MeOH	~ 9.5	2 - 6 h	Moderate	High	General mild deacetylation for robust substrates.

Experimental Protocols: Self-Validating Workflows

Protocol 1: pH-Controlled Zemplén Deacetylation (For moderately sensitive azido sugars) Self-Validation Check: This reaction relies on a strict pH ceiling. If the pH exceeds 9.0, epimerization kinetics will outpace deacetylation.

• Preparation: Dissolve the peracetylated azido sugar (1.0 mmol) in anhydrous Methanol (10 mL) under an argon atmosphere.

• Catalyst Addition: Cool the solution to 0 °C. Add a freshly prepared 0.1 M solution of Sodium Methoxide (NaOMe) in Methanol dropwise.

• pH Monitoring (Critical): After adding 0.1 equivalents of NaOMe, spot the reaction mixture on wet pH paper. The apparent pH must be between 8.5 and 9.0[3]. Do not exceed pH 9.0.

• Reaction: Stir at 0 °C for 1 hour, then allow it to slowly warm to room temperature. Monitor progression via TLC (typically 4-12 hours).

• Quenching: Once complete, immediately neutralize the reaction by adding acidic cation-exchange resin (e.g., Amberlite IR-120 H⁺ form) until the pH reads 6.5 - 7.0. Causality: Immediate neutralization prevents late-stage degradation as the product concentration peaks.

• Isolation: Filter off the resin, wash with methanol, and concentrate under reduced pressure to yield the deprotected azido sugar.

Protocol 2: Ultra-Mild Triethylamine-Mediated Deacetylation (For highly sensitive substrates) Self-Validation Check: This protocol uses a weak base (TEA) that is kinetically incapable of deprotonating the C-2 position of an azido sugar, guaranteeing zero epimerization.

• Preparation: Dissolve the peracetylated azido sugar (1.0 mmol) in a mixture of Methanol/Water (9:1 v/v, 10 mL). Causality: The trace water accelerates the hydrolysis of the transiently formed methyl acetate, driving the equilibrium forward.

• Base Addition: Add Triethylamine (TEA) (2.0 mmol, 2.0 equivalents) to the solution[2].

• Reaction: Stir the mixture at room temperature. Because TEA is a weak base, this reaction will take significantly longer (12 - 24 hours). Monitor via LC-MS or TLC.

• Workup: Co-evaporate the mixture with toluene (3 × 10 mL) under reduced pressure to completely remove the volatile TEA and methanol. No resin neutralization is required, eliminating product loss associated with resin binding.

References

• Title: Synthesis of 4-azido sialic acid for testing against Siglec-7 and in metabolic oligosaccharide engineering Source: RSC Publishing URL
• Title: Zemplén Transesterification: A Name Reaction Having Been Misleading Us for 90 Years Source: ResearchGate URL
• Title: Influence of Side Chain Conformation and Configuration on Glycosyl Donor Reactivity and Selectivity as Illustrated by Sialic Acid Donors Epimeric at the 7-Position Source: ACS Publications URL

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Technical Support Center: Resolving Solubility Issues of Tetra-O-acetylated Azido Sugars

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and FAQs to address the common challenge of poor aqueous solubility of tetra-O-acetylated azido sugars. Understanding the principles behind these solubility issues is the first step toward developing robust experimental protocols.

The Core Challenge: Why are Tetra-O-acetylated Azido Sugars Poorly Soluble in Water?

Tetra-O-acetylated azido sugars are valuable reagents in various bioconjugation techniques, most notably in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry".[1][2][3] The peracetylation serves a crucial purpose: it masks the polar hydroxyl groups of the sugar, rendering the molecule more lipophilic.[4][5] This increased lipophilicity enhances the sugar's ability to permeate cell membranes for metabolic labeling studies.[4][5][6] However, this same feature is the primary cause of their poor solubility in aqueous buffers, a common solvent system for biological reactions.[2][7]

This guide will walk you through various strategies to overcome this limitation, ensuring the successful application of these essential compounds in your research.

Troubleshooting Guide: Step-by-Step Solutions for Solubility Problems

This section provides actionable solutions to common problems encountered when working with tetra-O-acetylated azido sugars in aqueous environments.

Issue 1: My acetylated azido sugar precipitates out of my aqueous buffer during reaction setup.

Root Cause Analysis: This is a classic sign of exceeding the compound's aqueous solubility limit. The hydrophobic acetyl groups and the overall nonpolar character of the molecule lead to aggregation and precipitation in polar solvents like water.

Solutions:

1. Employ Co-solvents:

• Scientific Principle: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, increase the solubility of nonpolar compounds.[8] They work by reducing the overall polarity of the solvent system, creating a more favorable environment for the lipophilic acetylated sugar.

• Recommended Co-solvents:

  • Dimethyl sulfoxide (DMSO)[8]

  • Ethanol[8][9]

  • N-methyl-2-pyrrolidone (NMP)[8]

  • Polyethylene glycol (PEG), particularly low-molecular-weight versions like PEG 400[10][11]

• Step-by-Step Protocol:

  • Prepare a concentrated stock solution of your tetra-O-acetylated azido sugar in a suitable co-solvent (e.g., DMSO).

  • Add the stock solution dropwise to your aqueous buffer while vortexing or stirring vigorously. This gradual addition helps to prevent localized high concentrations that can lead to immediate precipitation.

  • Ensure the final concentration of the co-solvent in your reaction mixture is kept to a minimum, as high concentrations can negatively impact protein function or cell viability. It is advisable to perform a solvent tolerance test for your specific biological system.

2. Utilize Surfactants:

• Scientific Principle: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles in aqueous solutions.[12][13][14] These micelles have a hydrophobic core and a hydrophilic exterior.[12][15] The poorly soluble acetylated sugar can be encapsulated within the hydrophobic core, effectively increasing its apparent solubility in the bulk aqueous phase.[12][14][15][16]

• Recommended Surfactants:

  • Non-ionic: Polysorbates (e.g., Tween 20, Tween 80)[13][14], Triton X-100[13]

  • Anionic: Sodium dodecyl sulfate (SDS).[12][16] Note: Use with caution as SDS can denature proteins.

• Step-by-Step Protocol:

  • Prepare a stock solution of the surfactant in your aqueous buffer.

  • Add the surfactant stock to your reaction buffer to achieve a final concentration above the CMC.

  • Dissolve the tetra-O-acetylated azido sugar directly into the surfactant-containing buffer or add a concentrated stock solution (prepared in a minimal amount of co-solvent) to this buffer.

Data Presentation: Common Co-solvents and Surfactants

Agent Type	Examples	Typical Starting Concentration	Notes
Co-solvents	DMSO, Ethanol, NMP, PEG 400	1-10% (v/v)	Always check for compatibility with your biological system.
Surfactants	Tween 20, Tween 80, Triton X-100	Above CMC (e.g., 0.05-0.1%)	Non-ionic surfactants are generally milder for biological applications.

Experimental Workflow: Solubilization using a Co-solvent

Caption: Workflow for dissolving acetylated azido sugars using a co-solvent.

Issue 2: The reaction rate of my click chemistry is slow, and I suspect poor solubility is the cause.

Root Cause Analysis: Even if you don't observe visible precipitation, the acetylated azido sugar may not be fully solvated at the molecular level, leading to reduced availability for the reaction with the alkyne.

Solutions:

1. Employ Cyclodextrins:

• Scientific Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[17][18] They can form inclusion complexes with poorly soluble molecules, like your acetylated sugar, effectively encapsulating the hydrophobic portions and increasing their solubility and bioavailability in aqueous solutions.[17][18][19][20] Beta-cyclodextrins (β-CD) and their derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used.[20][21]

• Step-by-Step Protocol:

  • Dissolve the cyclodextrin (e.g., HP-β-CD) in your aqueous buffer.

  • Add the tetra-O-acetylated azido sugar to the cyclodextrin-containing buffer and stir until dissolved. The formation of the inclusion complex will facilitate dissolution.

  • Proceed with your click chemistry reaction. Cyclodextrins have been shown to act as phase-transfer catalysts in CuAAC reactions, potentially enhancing reaction rates.[1][7]

2. Consider Phase-Transfer Catalysis:

• Scientific Principle: If your reaction involves two immiscible phases (e.g., an organic solvent containing the sugar and an aqueous phase with the catalyst and alkyne), a phase-transfer catalyst can shuttle one reactant across the phase boundary to react with the other.[22]

• Recommended Catalysts: Quaternary ammonium or phosphonium salts with long alkyl chains (e.g., hexadecyltributylphosphonium bromide) are effective.[22]

• Step-by-Step Protocol:

  • Dissolve the tetra-O-acetylated azido sugar in a water-immiscible organic solvent.

  • Dissolve the other reactants (e.g., alkyne, copper catalyst) in the aqueous buffer.

  • Add a catalytic amount of the phase-transfer catalyst to the biphasic mixture and stir vigorously to facilitate the transfer of reactants across the interface.

Logical Relationship: Cyclodextrin Inclusion Complex

Caption: Formation of a water-soluble inclusion complex.

Frequently Asked Questions (FAQs)

Q1: Can I just sonicate my sample to get the acetylated azido sugar to dissolve? A1: Sonication can help to break up larger aggregates and transiently increase dispersion. However, it does not change the fundamental thermodynamics of solubility. Without a solubilizing agent, the compound is likely to re-precipitate over time. It is best used in conjunction with one of the methods described above.

Q2: Will using a co-solvent like DMSO interfere with my downstream applications, such as cell-based assays? A2: This is a critical consideration. Many organic solvents can be toxic to cells, even at low concentrations. It is essential to perform a dose-response experiment to determine the maximum tolerable concentration of the co-solvent for your specific cell line and assay.

Q3: Is it possible to remove the acetyl groups to improve solubility? A3: Yes, deacetylation will dramatically increase water solubility. However, this will also make the sugar less cell-permeable, which may be undesirable for metabolic labeling experiments.[4] If cell permeability is not a requirement, you can perform a deacetylation reaction.

• Chemical Deacetylation: Mild acidic conditions can be used for selective deacetylation.[23][24][25] For example, using aqueous HCl in a co-solvent system like CH2Cl2/EtOH has been reported.[23][24] Hydrazine hydrate in acetonitrile can also be used for selective deacetylation at the anomeric position.[26]

• Enzymatic Deacetylation: Lipases and acetyl xylan esterases can be used for deacetylation under mild, aqueous conditions.[27] This method offers high chemo- and regioselectivity.[27]

Q4: How can I quantitatively measure the solubility of my acetylated azido sugar in different buffer systems? A4: Several methods can be used to determine solubility:

• Shake-Flask Method: This is a classic method where an excess of the compound is equilibrated with the solvent, and the concentration of the dissolved compound in the supernatant is measured, often by HPLC or UV-Vis spectroscopy.[28]

• NMR-Based Methods: Nuclear Magnetic Resonance (NMR) spectroscopy can be used to determine solubility without the need to separate the solid and liquid phases.[29]

• High-Throughput Screening (HTS) Methods: Various automated methods are available for rapid solubility screening in drug discovery settings.[28]

Q5: Are there any alternatives to tetra-O-acetylated azido sugars that have better aqueous solubility? A5: Yes, researchers have explored reducing the number of acetyl groups. For instance, tri- and diacetylated azido sugars have been shown to have improved aqueous solubility while still retaining sufficient cell permeability for effective metabolic labeling.[5] The optimal degree of acetylation can strike a balance between solubility and cell uptake.[4][5] Additionally, the introduction of a 1,2,3-triazolyl ring through click chemistry itself can increase the water solubility of a molecule.[30]

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• 30. Click chemistry approaches for developing carbonic anhydrase inhibitors and their applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Staudinger Reduction Kinetics for 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-α-D-glucopyranose

Welcome to the Technical Support Center. The Staudinger reduction is a highly chemoselective method for converting organic azides to primary amines. However, when applied to heavily protected carbohydrate scaffolds like 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-α-D-glucopyranose , researchers frequently encounter kinetic bottlenecks and chemoselectivity issues. The bulky pyranose ring and the presence of four O-acetyl groups create a unique microenvironment that slows down phosphine attack and introduces the severe risk of intramolecular side reactions [1].

This guide is designed for researchers and drug development professionals to troubleshoot, optimize, and validate this specific transformation.

Mechanistic Workflow & Kinetic Bottlenecks

To troubleshoot effectively, you must understand the causality of the reaction's failure points. The reduction proceeds in two distinct kinetic phases: the bimolecular formation of the iminophosphorane (aza-ylide), and the pseudo-first-order hydrolysis of the P=N bond [2].

Mechanistic pathway and kinetic bottlenecks of the Staudinger reduction for acetylated azido sugars.

Frequently Asked Questions (FAQs)

Q1: Why does my reaction stall before forming the free amine, even after 24 hours? A1: The formation of the iminophosphorane (aza-ylide) is fast following N₂ extrusion, but the hydrolysis of the P=N bond is kinetically demanding[2]. Causality: The P=N bond is thermodynamically stable. In anhydrous or semi-aqueous solvents without a dedicated proton source, the reaction will stall completely at the iminophosphorane stage. For highly hydrophobic protected sugars, ambient moisture is insufficient. You must explicitly provide a protic source (water and mild acid) to drive the cleavage of the P-N bond.

Q2: I am detecting a byproduct with a mass of M+42 (relative to the expected amine) that is missing an O-acetyl group. What happened? A2: You are observing O-to-N acyl migration . Causality: Once the 6-amino group is liberated, the highly nucleophilic nitrogen is in close spatial proximity to the C4 O-acetyl group. Through a favorable 6-membered transition state, the amine attacks the ester carbonyl, transferring the acetyl group from oxygen to nitrogen [3]. This is a notorious issue for acetylated amino sugars. It is exacerbated by basic conditions, prolonged reaction times, or delayed hydrolysis of the iminophosphorane.

Q3: How does the choice of phosphine alter the reaction kinetics? A3: The rate-determining step for alkyl azides is the initial bimolecular nucleophilic attack of the phosphine on the terminal nitrogen of the azide [1]. Causality: Triphenylphosphine (PPh₃) is sterically bulky and only moderately nucleophilic, leading to sluggish kinetics with hindered pyranose substrates. Trialkylphosphines like trimethylphosphine (PMe₃) or water-soluble tris(2-carboxyethyl)phosphine (TCEP) possess higher electron density on the phosphorus atom and less steric bulk, dramatically accelerating the initial attack.

Quantitative Data: Kinetic Parameters & Solvent Effects

To optimize your workflow, compare the kinetic profiles and side-reaction risks associated with different reagent systems.

Phosphine Reagent	Solvent System	Relative Attack Rate ( k1​ )	Hydrolysis Rate ( k2​ )	O-to-N Migration Risk	Recommended Use Case
PPh₃ (1.5 eq)	THF (Anhydrous)	Slow	None (Stalls)	Low	When isolating the iminophosphorane.
PPh₃ (1.5 eq)	THF / H₂O (10:1)	Slow	Moderate	High	Standard, but requires careful monitoring.
PMe₃ (1.2 eq)	THF / H₂O (10:1)	Fast	Fast	High	Rapid reduction; requires immediate acid quench.
TCEP·HCl (1.2 eq)	MeOH / H₂O (5:1)	Fast	Very Fast	Low	Optimal. The HCl salt lowers pH, protecting the amine.

Troubleshooting Guide

Issue 1: Sluggish Azide Consumption (Starting material remains after 4 hours)

• Diagnosis: The initial nucleophilic attack is failing due to steric hindrance from the C4-acetate and the pyranose ring.

• Resolution: Switch from PPh₃ to a more nucleophilic, less hindered phosphine like PMe₃ or TCEP. If you must use PPh₃, increase the concentration of the reaction mixture to 0.5 M to force the bimolecular kinetics, and elevate the temperature to 40 °C.

Issue 2: High levels of O-to-N acetyl migration during workup

• Diagnosis: The liberated 6-amine is remaining in its neutral, nucleophilic state for too long.

• Resolution: Perform the reduction under slightly acidic conditions. By adding a mild acid (e.g., acetic acid) during the hydrolysis step, the resulting amine is immediately protonated to an ammonium salt (R-NH₃⁺). Causality: The ammonium ion is not nucleophilic, completely shutting down the intramolecular attack on the C4-acetate[3].

Issue 3: Difficult purification from triphenylphosphine oxide (TPPO)

• Diagnosis: TPPO co-elutes with the acetylated amino sugar during silica gel chromatography.

• Resolution: Abandon PPh₃. Utilize TCEP·HCl. The resulting TCEP-oxide is highly water-soluble and can be entirely removed during a simple aqueous wash, rendering the protocol self-purifying.

Optimized Experimental Protocol (Self-Validating System)

This protocol utilizes TCEP·HCl to maximize kinetic attack speed while simultaneously using the inherent acidity of the reagent to prevent O-to-N acyl migration.

Materials:

• 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-α-D-glucopyranose (1.0 mmol, ~373 mg)

• Tris(2-carboxyethyl)phosphine hydrochloride (TCEP·HCl) (1.2 mmol, ~344 mg)

• Methanol (Anhydrous) and Deionized Water

Step-by-Step Methodology:

• Substrate Dissolution: Dissolve the azido sugar (1.0 mmol) in 5.0 mL of Methanol in a round-bottom flask equipped with a magnetic stir bar.

• Reagent Preparation: In a separate vial, dissolve TCEP·HCl (1.2 mmol) in 1.0 mL of Deionized Water. Causality: TCEP is highly soluble in water, and this pre-dissolution ensures a homogenous reaction mixture upon addition.

• Kinetic Initiation: Cool the methanolic sugar solution to 0 °C using an ice bath. Add the aqueous TCEP solution dropwise over 5 minutes. Causality: Cooling mitigates any exothermic N₂ extrusion and further suppresses the activation energy required for acyl migration.

• Self-Validation Check (TLC): After 30 minutes, spot the mixture on a silica TLC plate (Eluent: 1:1 EtOAc/Hexanes). The starting azide ( Rf​ ~ 0.6) should be completely consumed. A new, highly polar spot (ammonium salt, baseline retention) confirms successful reduction and hydrolysis.

• Reaction Maturation: Remove the ice bath and allow the reaction to stir at room temperature for an additional 1 hour to ensure 100% hydrolysis of any transient iminophosphorane.

• Workup & Phase Separation: Concentrate the methanol under reduced pressure (keep bath < 30 °C). Dilute the residue with 15 mL of Dichloromethane (DCM) and 10 mL of saturated aqueous NaHCO₃. Critical Step: Vigorously mix and separate the phases immediately. The brief basic wash neutralizes the HCl salt to yield the free amine, which is rapidly extracted into the DCM layer, minimizing the time it spends in a state vulnerable to migration.

• Isolation: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the pure 1,2,3,4-Tetra-O-acetyl-6-amino-6-deoxy-α-D-glucopyranose.

References

• Title: Bioorthogonal Reactions of Triarylphosphines and Related Analogues Source: Chemical Reviews (ACS Publications / NIH PMC) URL: [Link]

• Title: Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides Source: Molecules (MDPI / NIH PMC) URL: [Link]

• Title: Staudinger Reactions for Selective Functionalization of Polysaccharides: A Review Source: Biomacromolecules (ACS Publications) URL: [Link]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of Tetra-O-acetyl-6-azido-6-deoxy-glucopyranose

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of the Azido Group in Glycan Analysis

6-azido-6-deoxy-glucose and its per-O-acetylated derivative (Ac4-6AzGlc) are powerful tools in chemical biology.[1][2] Once deacetylated and metabolized by cells, the azido-sugar is incorporated into glycan chains. The azide group serves as a bioorthogonal handle, allowing for selective chemical ligation to probes for visualization or enrichment.[3][4]

Mass spectrometry (MS) is the definitive method for confirming the structure of these sugar analogues.[5] Understanding the specific fragmentation pattern imparted by the 6-azido modification is crucial for distinguishing it from other endogenous sugars and for quality control during synthesis. This guide focuses on Electrospray Ionization (ESI) followed by tandem mass spectrometry (MS/MS) using Collision-Induced Dissociation (CID), a common and robust analytical workflow.[6][7]

Core Fragmentation Pathway of Ac4-6AzGlc

The fragmentation of per-O-acetylated monosaccharides is well-understood and typically involves sequential losses of acetic acid (60 Da) or ketene (42 Da).[8][9] The presence of the 6-azido group introduces unique and diagnostic fragmentation channels.

The molecular formula for Tetra-O-acetyl-6-azido-6-deoxy-glucopyranose is C₁₄H₁₉N₃O₉, with a monoisotopic mass of approximately 389.12 Da. In positive-ion ESI-MS, it is most commonly observed as a sodium adduct ([M+Na]⁺) at m/z 412.11. This precursor ion is selected for MS/MS analysis.

The primary fragmentation pathways observed for the [M+Na]⁺ ion of Ac4-6AzGlc are:

• Loss of Molecular Nitrogen (N₂): The most characteristic fragmentation is the neutral loss of 28 Da, corresponding to the elimination of N₂ from the azido group. This is a key diagnostic marker.

• Sequential Loss of Acetyl Groups: Like other acetylated sugars, the molecule readily loses its acetyl groups, primarily as acetic acid (CH₃COOH, 60 Da) or ketene (CH₂CO, 42 Da).[8][9]

• Combined Losses: A cascade of these losses results in a series of fragment ions, for example, the loss of N₂ followed by the loss of one or more acetyl moieties.

• Formation of Oxonium Ions: Cleavage of the pyranose ring leads to the formation of characteristic oxonium ions. The series of ions at m/z 331, 271, 211, and 169 are classic indicators of a hexopyranose structure.

The following diagram illustrates the proposed fragmentation cascade for the [M+Na]⁺ adduct of Ac4-6AzGlc.

Caption: Standard workflow for the LC-MS/MS analysis of Ac4-6AzGlc.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve the synthesized Ac4-6AzGlc compound in 50% acetonitrile/water to a final concentration of 1 mg/mL.

  • Vortex thoroughly.

  • Dilute this stock solution to 1-10 µg/mL in the initial mobile phase for injection.

  • Rationale: Acetonitrile is a good organic solvent for this class of molecule, and water ensures compatibility with reverse-phase chromatography. Dilution prevents detector saturation.

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2 µL.

  • Rationale: A C18 column provides sufficient retention for this moderately polar molecule. The formic acid aids in protonation for positive-ion ESI. [10][11]

• Mass Spectrometry (MS):

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • MS1 Full Scan: Acquire spectra from m/z 100 to 1000 to identify the precursor ion (m/z 412.1 for [M+Na]⁺).

  • MS/MS (Tandem MS):

    • Precursor Ion: Isolate the ion at m/z 412.1.

    • Activation: Collision-Induced Dissociation (CID).

    • Collision Energy: Perform a ramp of collision energies (e.g., 10, 20, 30 eV) to observe both high-mass and low-mass fragments.

    • Product Ion Scan: Acquire the fragmentation spectrum.

  • Rationale: ESI is a soft ionization technique suitable for these molecules. [6][7]Ramping the collision energy ensures that both gentle fragmentation (e.g., loss of N₂) and more energetic fragmentation (ring cleavage) are observed.

Conclusion

The mass spectrometric fragmentation of Tetra-O-acetyl-6-azido-6-deoxy-glucopyranose is characterized by predictable losses of its acetyl groups and a highly diagnostic neutral loss of 28 Da (N₂) from the 6-azido position. This N₂ loss is the key feature that distinguishes it from non-azido acetylated sugars, providing an unambiguous signature for its identification. The methodologies and comparative data presented in this guide offer a robust framework for researchers to confidently characterize this and similar molecules, ensuring the integrity of their chemical biology and drug development workflows.

References

• Bodnar, E., et al. (2015). Mass spectrometric analysis of products of metabolic glycan engineering with azido-modification of sialic acids. Analytical and Bioanalytical Chemistry. Available at: [Link]

• ResearchGate. (2015). Mass spectrometric analysis of products of metabolic glycan engineering with azido-modification of sialic acids. ResearchGate. Available at: [Link]

• Zaro, BW., et al. (2018). The Metabolic Chemical Reporter 6-Azido-6-deoxy-glucose Further Reveals the Substrate Promiscuity of O-GlcNAc Transferase and Catalyzes the Discovery of Intracellular Protein Modification by O-Glucose. Journal of the American Chemical Society. Available at: [Link]

• Evtyugin, D.V., et al. (2006). Electrospray tandem mass spectrometry of underivatised acetylated xylo-oligosaccharides. Rapid Communications in Mass Spectrometry. Available at: [Link]

• ResearchGate. Mass spectrum and the fragmentation pattern of the peracetylated methyl... ResearchGate. Available at: [Link]

• Wikipedia. O-GlcNAc. Wikipedia. Available at: [Link]

• Kirk, B.B., et al. (2017). Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation. Journal of Mass Spectrometry. Available at: [Link]

• Zaro, BW., et al. (2018). The Metabolic Chemical Reporter 6-Azido-6-deoxy-glucose Further Reveals the Substrate Promiscuity of O-GlcNAc Transferase and Catalyzes the Discovery of Intracellular Protein Modification by O-Glucose. PubMed. Available at: [Link]

• Kłys, M., et al. (2020). Selective Detection of Carbohydrates and Their Peptide Conjugates by ESI-MS Using Synthetic Quaternary Ammonium Salt Derivatives of Phenylboronic Acids. Molecules. Available at: [Link]

• Pepi, A., et al. (2021). Mass Spectrometry-Based Techniques to Elucidate the Sugar Code. Chemical Reviews. Available at: [Link]

• Prasain, J. (2011). Ion fragmentation of small molecules in mass spectrometry. SlideShare. Available at: [Link]

• Lee, J.H., et al. (2020). Glycoside Fragmentation in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry of Natural Products of Ginsenosides. Journal of Applied Glycoscience. Available at: [Link]

• ResearchGate. ESI-MS/MS fragmentation pathways of the [MþNa] þ ions of the... ResearchGate. Available at: [Link]

• Hofmann, J., et al. (2021). Mass Spectrometry-Based Techniques to Elucidate the Sugar Code. ACS Publications. Available at: [Link]

• NIST. β-D-Glucopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl)-, tetraacetate. NIST WebBook. Available at: [Link]

• Kamerling, J.P., et al. (1971). MASS SPECT'ROMETRY OF 2-ACETAMIDO-ZDEOXY- GLYCOSE CONTAINING DISACCHARIDES. Utrecht University Repository. Available at: [Link]

• ResearchGate. (2024). Chemical Synthesis of 6-Azido-6-Deoxy Derivatives of Phosphatidylinositol Containing Different Fatty Acid Chains. ResearchGate. Available at: [Link]

• Prasain, J. (2011). Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. Available at: [Link]

• Rathore, D., & Faustino, A. (2017). Mass Spectrometry Techniques to Unravel the Heterogeneity of Glycoproteins. Spectroscopy Online. Available at: [Link]

• Li, Y., et al. (2024). Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis. Preprints.org. Available at: [Link]

• Semantic Scholar. (2016). Article. Semantic Scholar. Available at: [Link]

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